Cas no 35410-28-7 (Prednisolone 21-Methanesulfonate)

• Product Name: Prednisolone 21-Methanesulfonate
• CAS No: 35410-28-7
• MF: C₂₂H₃₀O₇S
• MW: 438.53440618515
• CID: 323362
• PubChem ID: 13917585
• Update Time: 2025-05-20

Prednisolone 21-Methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-[(methylsulfonyl)oxy]-, (11b)-
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] methanesulfonate
• Prednisolone 21-Methanesulfonate
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxo-ethyl] methanesulfonate
• 252-549-2
• Pregna-1,4-diene-11,17,21-triol-3,20-dione 21-methane sulfonate
• AKOS030255009
• EC 252-549-2
• 35410-28-7
• Pregna-1,4-diene-3,20-dione,11,17-dihydroxy-21-[(methylsulfonyl)oxy]-,(11b)-
• EINECS 252-549-2
• SCHEMBL3214128
• DTXSID20188894
• NS00005677
• 11beta,17,21-Trihydroxypregna-1,4-diene-3,20-dione 21-methanesulphonate

• Inchi： 1S/C22H30O7S/c1-20-8-6-14(23)10-13(20)4-5-15-16-7-9-22(26,18(25)12-29-30(3,27)28)21(16,2)11-17(24)19(15)20/h6,8,10,15-17,19,24,26H,4-5,7,9,11-12H2,1-3H3/t15-,16-,17-,19+,20-,21-,22-/m0/s1
• InChI Key： TZEYKLAAPSZABE-CWNVBEKCSA-N
• SMILES： S(C)(=O)(=O)OCC([C@]1(CC[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)O)=O

Computed Properties

• Exact Mass: 438.1713
• Monoisotopic Mass: 438.17122447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 945
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 117.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives

Additional information on Prednisolone 21-Methanesulfonate

Recent Advances in Prednisolone 21-Methanesulfonate (CAS: 35410-28-7) Research: A Comprehensive Review

Prednisolone 21-Methanesulfonate (CAS: 35410-28-7) is a synthetic glucocorticoid derivative with significant anti-inflammatory and immunosuppressive properties. As a prodrug of prednisolone, it has been widely studied for its therapeutic potential in various inflammatory and autoimmune conditions. Recent research has focused on optimizing its pharmacokinetic profile, enhancing its bioavailability, and exploring novel delivery systems to improve clinical outcomes. This review synthesizes the latest findings on Prednisolone 21-Methanesulfonate, highlighting its mechanisms of action, therapeutic applications, and emerging trends in formulation development.

A key area of recent investigation involves the structural modifications of Prednisolone 21-Methanesulfonate to improve its solubility and stability. Studies have demonstrated that the methanesulfonate group at the 21-position enhances the compound's water solubility, making it more suitable for parenteral administration. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its degradation pathways and identify potential impurities. These efforts are critical for ensuring the quality and safety of pharmaceutical formulations containing this compound.

In preclinical studies, Prednisolone 21-Methanesulfonate has shown promising results in models of rheumatoid arthritis and inflammatory bowel disease. Its ability to modulate cytokine production and inhibit neutrophil infiltration has been well-documented. Recent animal studies have further elucidated its dose-dependent effects on immune cell function, providing a foundation for optimizing dosing regimens in clinical settings. Additionally, researchers have explored its potential in combination therapies, where it synergizes with other immunosuppressive agents to enhance efficacy while minimizing adverse effects.

The development of novel drug delivery systems for Prednisolone 21-Methanesulfonate represents another exciting frontier. Nanoparticle-based formulations, such as liposomes and polymeric micelles, have been investigated to achieve targeted delivery and sustained release. These advancements aim to reduce systemic toxicity and improve patient compliance. For instance, a 2023 study published in the Journal of Controlled Release reported a significant reduction in off-target effects when Prednisolone 21-Methanesulfonate was encapsulated in pH-sensitive nanoparticles, highlighting the potential of smart delivery systems in glucocorticoid therapy.

Clinical trials evaluating Prednisolone 21-Methanesulfonate have also gained momentum. Recent Phase II trials have demonstrated its efficacy in treating acute exacerbations of chronic obstructive pulmonary disease (COPD) and severe asthma. The compound's rapid onset of action and favorable safety profile make it a viable alternative to conventional glucocorticoids. However, long-term studies are needed to assess its impact on bone density and metabolic parameters, which remain a concern with prolonged glucocorticoid use.

In conclusion, Prednisolone 21-Methanesulfonate (CAS: 35410-28-7) continues to be a focal point of research in the field of anti-inflammatory and immunosuppressive therapy. Recent advancements in formulation technology and a deeper understanding of its pharmacological properties have expanded its therapeutic potential. Future research should prioritize the development of targeted delivery systems and the exploration of its applications in emerging therapeutic areas, such as oncology and neurodegenerative diseases. As the scientific community continues to unravel the complexities of glucocorticoid signaling, Prednisolone 21-Methanesulfonate is poised to play a pivotal role in next-generation therapeutics.